
Narcobarbital solution preparation for
experimental use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Narcobarbital

Cat. No.: B1221606 Get Quote

Application Notes: Narcobarbital for Experimental
Use
Introduction Narcobarbital (also known as Pronarcon or Enibomal) is a barbiturate derivative

first developed in 1932.[1][2] It is classified as a sedative, hypnotic, and anticonvulsant.[3]

Structurally, it is an N-methylated derivative of propallylonal and exerts similar sedative effects.

[1][2] While its primary application is in veterinary medicine for inducing surgical anesthesia, its

properties as a central nervous system (CNS) depressant make it a compound of interest in

preclinical research.[1][2] Like other barbiturates, Narcobarbital is a controlled substance, and

its acquisition, handling, and use are subject to strict regulations.[3]

Physicochemical Properties Narcobarbital is described as having a bitter taste and forming

crystals from dilute ethanol.[3] It is very sparingly soluble in water but is soluble in methanol,

ethanol, and alkaline aqueous solutions.[3] The sodium salt of Narcobarbital is alkaline and

water-soluble.[3] A summary of its key properties is provided below.
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Property Value Source

CAS Registry Number 125-55-3 [3][4]

Molecular Formula C₁₁H₁₅BrN₂O₃ [1][3]

Molar Mass 303.15 g/mol [1][4]

Melting Point 115°C [3]

Solubility

- Water: Very sparingly

soluble[3]- Methanol, Ethanol:

Soluble[3]- Alkaline Aq.

Solutions: Soluble[3]

[3]

LogP (Octanol/Water) 1.636 (Crippen Calculated) [5]

Protocols for Narcobarbital Solution Preparation
1. Critical Safety Precautions

Regulatory Compliance: Narcobarbital is a controlled substance. All acquisition, storage,

use, and disposal must be documented and performed in strict accordance with local,

national, and institutional regulations.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[6]

Ventilation: Handle Narcobarbital powder in a well-ventilated area or a chemical fume hood

to avoid inhalation of dust.[7][8]

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the

handling area.[9] Wash hands thoroughly after handling.[9]

Accidental Exposure:

Skin Contact: Immediately wash the affected area with soap and water.[8]

Eye Contact: Rinse cautiously with water for several minutes.[8][9]
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Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[6]

[7]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[6][9]

2. Materials and Equipment

Narcobarbital powder (Min. 95% purity)[10]

Ethanol (95% or absolute)

Propylene Glycol (USP grade)

Sterile 0.9% Saline or Water for Injection (WFI)

Analytical balance

Glass beakers and sterile volumetric flasks

Magnetic stirrer and stir bar

Sterile syringes and needles

Sterile 0.2 µm syringe filters

Sterile, light-protecting storage vials (e.g., amber glass vials)

3. Experimental Protocol: Preparation of a 60 mg/mL Stock Solution

This protocol is adapted from standard procedures for preparing injectable solutions of similar

barbiturates like pentobarbital, designed to enhance solubility and stability.[11][12]

Weighing: Accurately weigh 6.0 g of Narcobarbital powder using an analytical balance and

transfer it to a sterile glass beaker.

Initial Dissolution: Add 10 mL of 95% ethanol to the beaker. Place the beaker on a magnetic

stirrer and stir until the Narcobarbital powder is completely dissolved.[11]
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Addition of Saline (Part 1): Once the powder is fully dissolved in the ethanol, add 25 mL of

sterile 0.9% saline. Mix thoroughly until the solution is homogenous.[11]

Addition of Co-Solvent: Add 40 mL of propylene glycol to the mixture and continue stirring.

Propylene glycol is used as a solvent and enhances the stability of the solution.[11][13]

Final Volume Adjustment: Transfer the solution to a 100 mL sterile volumetric flask. Bring the

final volume to 100 mL with approximately 25 mL of sterile 0.9% saline.[11] The final

concentration will be 60 mg/mL.

Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.2 µm

sterile syringe filter into a sterile, light-protecting (amber) vial.[11]

Labeling: Clearly label the vial with the compound name (Narcobarbital), concentration (60

mg/mL), preparation date, expiration date, solvent composition (Ethanol/PG/Saline), and the

preparer's initials.[11]

4. Preparation of Working Solutions

Prepare working solutions by performing serial dilutions of the stock solution with a suitable

sterile diluent, such as 0.9% saline.

Example: To prepare 10 mL of a 6 mg/mL working solution, aseptically withdraw 1 mL of the

60 mg/mL stock solution and add it to 9 mL of sterile 0.9% saline in a sterile vial.

5. Storage and Stability

Stock Solution: Store the 60 mg/mL stock solution in a securely sealed, light-protected

container at 4°C. Under these conditions, it should be stable for up to 6 months.[11]

Working Solutions: Working solutions can be stored at room temperature for up to 30 days.

[11]

Precipitation: Aqueous solutions of barbiturates can be unstable.[13] Before each use,

visually inspect the solution for any signs of precipitation or discoloration. If a precipitate is

present, the solution should not be used.[13] The use of a propylene glycol co-solvent

system, as described, significantly improves stability.[12]
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6. Experimental Workflow Diagram

Workflow for Narcobarbital Stock Solution Preparation

Preparation Steps

Finalization

Safety & Materials

1. Weigh 6.0 g
Narcobarbital Powder

2. Dissolve in 10 mL
95% Ethanol

3. Add 25 mL
Sterile Saline & Mix

4. Add 40 mL
Propylene Glycol & Mix

5. QS to 100 mL with
~25 mL Sterile Saline

6. Sterile Filter (0.2 µm)
into Amber Vial

7. Label Vial with Details
(Conc, Date, etc.)

8. Store at 4°C,
Protected from Light

END
60 mg/mL Stock Solution

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Handle Powder
in Fume Hood

START

Click to download full resolution via product page

Caption: Workflow for preparing a 60 mg/mL Narcobarbital stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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